DL-Homocystine Chemical and Physical Properties

Names and Identifiers

- DL-Homocystine
- dl-homocystine crystalline
- HOMOCYSTINE, DL-(RG)
- Dl-Homocycine
- HOMOCYSTINE,DL
- meso-4,4′-Dithio-bis(2-aminobutanoic acid)
- DL-4,4'-Dithiobis(2-aminobutanoic acid)
- HOMOCYSTINE
- 4,4'-disulfanediylbis(2-aminobutanoic acid)
- Oxidized DL-Homocysteine
- 4,4'-Dithiobis(2-aminobutyric acid)
- Butanoic acid, 4,4'-dithiobis[2-amino-
- 2-amino-4-[(3-amino-3-carboxypropyl)disulfanyl]butanoic acid
- NSC11337
- NSC226570
- Butyric acid,4'-dithiobis[2-amino-
- Butanoic acid,4'-dithiobis[2-amino-
- 4,4'-Dithiobis[2-aminobutyric acid]
- DL-4,4'-Dithiobis(2-aminobutyric acid)
- Butanoic acid, 4,4'-dithiobis[2-amino-, (2S,2'S)-
- ho
- Butanoic acid, 4,4′-dithiobis[2-amino-, (R*,R*)-(±)- (ZCI)
- Butyric acid, 4,4′-dithiobis[2-amino-, DL- (8CI)
- rel-(2R,2′R)-4,4′-Dithiobis[2-aminobutanoic acid] (ACI)
- DL-4,4′-Dithiobis(2-aminobutyric acid)
- NSC 226570
- CS-0031479
- EINECS 207-323-8
- NS00074174
- NSC 11337
- NSC-226570
- MFCD00020391
- 4,4'-Dithiobis
- DS-9173
- C8H16N2O4S2
- Z759968104
- 462-10-2
- Butanoic acid, 4,4'-dithiobis(2-amino-
- MFCD00069587
- MFCD00063095
- Butanoic acid, 4,4'-dithiobis(2-amino)-
- H-3000
- SCHEMBL224295
- (RS)-Homocystine
- HY-W009390A
- SY112616
- 4,4'-disulfanediylbis(2-ammoniobutanoate)
- Butanoic acid, 4,4'-dithiobis[2-amino-, (2R,2'R)-rel-
- DL-HOMOCYSTINE (3,3,3',3',4,4,4',4'-D8)
- Butyric acid, 4,4'-dithiobis(2-amino-
- H0160
- 4,4 inverted exclamation mark -Disulfanediylbis(2-aminobutanoic Acid)
- homocystin
- L-HoMocystine-d8
- Butyric acid,4'-dithiobis[2-amino-, DL-
- 3C9F56DF-A143-4F06-81E2-50796E255EEB
- 4,4'-Dithiobis(2-aminobutyric) acid
- Q58879461
- Butanoic acid, 4,4'-dithiobis(2-amino-, (R*,R*)-(.+-.)-
- NSC43122
- NSC-11337
- SY026490
- CHEBI:17485
- S-(((R)-3-amino-3-carboxypropyl)thio)-L-homocysteine
- C20788
- 870-93-9
- DTXSID90861945
- NSC-43122
- NS00014871
- 1ST170727
- Butanoic acid,4'-dithiobis[2-amino-, (R*,R*)-(.+-.)-
- CHEMBL212056
- 4 pound not4'-Disulfanediylbis(2-aminobutanoic acid)
- 2-amino-4-[(3-amino-4-hydroxy-4-oxo-butyl)disulfanyl]butanoic acid
- NSC206271
- AKOS009157442
- meso-4,4'-Dithio-bis(2-aminobutanoic acid)
- 4,4'-disulfanediylbis(2-aminobutanoicacid)
- EN300-52797
- MDL： MFCD00069587
- Inchi： 1S/C8H16N2O4S2/c9-5(7(11)12)1-3-15-16-4-2-6(10)8(13)14/h5-6H,1-4,9-10H2,(H,11,12)(H,13,14)/t5-,6-/m0/s1
- InChI Key： ZTVZLYBCZNMWCF-WDSKDSINSA-N
- SMILES： C(CSSCC[C@H](N)C(=O)O)[C@H](N)C(=O)O
- BRN： 1728581

Computed Properties

Exact Mass: 268.05500
Monoisotopic Mass: 268.055148
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 4
Hydrogen Bond Acceptor Count: 8
Heavy Atom Count: 16
Rotatable Bond Count: 9
Complexity: 216
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 2
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
XLogP3: -5.6
Topological Polar Surface Area: 177

Experimental Properties

Color/Form: DL body
Density: 1.4269 (rough estimate)
Melting Point: >300 ºC
Boiling Point: 507.6±50.0°C at 760 mmHg
Flash Point: 260.8 °C
Refractive Index: 1.6300 (estimate)
Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents.
PSA: 177.24000
LogP: 1.37240
Merck: 4735

DL-Homocystine Security Information

Signal Word：Warning
Hazard Statement： H315-H319-H335
Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：3
Storage Condition：Powder -20°C 3 years 4°C 2 years In solvent -80°C 6 months -20°C 1 month

DL-Homocystine Customs Data

HS CODE：2930909090
Customs Data：

China Customs Code:
2930909090

Overview:

2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

Declaration elements:

Product Name, component content, use to

Summary:

2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

DL-Homocystine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	H591290-5g	DL-Homocystine	870-93-9		5g	$ 51.00	2023-09-07
TRC	H591290-10g	DL-Homocystine	870-93-9		10g	$ 68.00	2023-09-07
TRC	H591290-25g	DL-Homocystine	870-93-9		25g	$ 110.00	2022-06-04
TRC	H591290-50g	DL-Homocystine	870-93-9		50g	$221.00	2023-05-18
TRC	H591290-100g	DL-Homocystine	870-93-9		100g	$425.00	2023-05-18
ChemScence	CS-W010106-100g	DL-Homocystine	870-93-9	>97.0%	100g	$89.0	2021-09-02
ChemScence	CS-W010106-500g	DL-Homocystine	870-93-9	>97.0%	500g	$357.0	2021-09-02
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.	R011781-100g	DL-Homocystine	870-93-9	95%	100g	￥342	2024-05-21
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.	R011781-25g	DL-Homocystine	870-93-9	95%	25g	￥108	2024-05-21
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.	R011781-5g	DL-Homocystine	870-93-9	95%	5g	￥40	2024-05-21

DL-Homocystine Production Method

Production Method 1

454-29-5

870-93-9

Reaction Conditions

1.1 Reagents: Oxygen Catalysts: 2,2′-[Diselenobis(2,1-phenyleneiminomethylene)]bis[phenol] Solvents: Acetonitrile , Water ; 7 h, rt

Reference

An Organodiselenide with Dual Mimic Function of Sulfhydryl Oxidases and Glutathione Peroxidases: Aerial Oxidation of Organothiols to Organodisulfides

Rathore, Vandana ; et al, Organic Letters, 2018, 20(19), 6274-6278

Production Method 2

59-51-8

870-93-9

Reaction Conditions

1.1 Reagents: Sulfuric acid

Reference

Electrochemical synthesis of DL-homocysteine thiolactone hydrochloride

Zhou, Wenjuan; et al, Youji Huaxue, 1985, (5), 417-18

DL-Homocystine Raw materials

DL-Homocystine Preparation Products

DL-Homocystine (870-93-9)

DL-Homocystine Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd

Gold Member

Audited Supplier

(CAS:870-93-9)DL-Homocystine, ≥ 98.0%

Order Number:LE17359;LE2469850

Stock Status:in Stock

Quantity:25KG,200KG,1000KG

Purity:99%

Pricing Information Last Updated:Friday, 20 June 2025 12:16

Price ($):discuss personally

Email:18501500038@163.com

DL-Homocystine Related Literature

1. An approach to the structure and vibrational analysis of cis- and trans-3-chlorostyrene through IR/Raman and INS spectroscopies and theoretical ab initio/DFT calculations†

J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
2. Alternative mixtures to R-600a. Theoretical assessment and experimental energy evaluation of binary mixtures in a commercial cooler: Mélanges alternatifs au R-600a. Évaluation théorique et évaluation énergétique expérimentale de mélanges binaires dans un refroidisseur commercial.

DanielCalleja-Anta,DanielSánchez,LauraNebot-Andres,RamónCabello,RodrigoLlopis
3. An amorphous carbon nitride/NiO/CoN-based composite: a highly efficient nonprecious electrode for supercapacitors and the oxygen evolution reaction†

Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
4. An aqueous ammonia sensor based on an inkjet-printed polyaniline nanoparticle-modified electrode

Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
5. Aggregation-induced chiroptical generation and photoinduced switching of achiral azobenzene-alt-fluorene copolymer endowed with left- and right-handed helical polysilanes†

Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856

Cas no 870-93-9 (DL-Homocystine)